Cas no 313667-11-7 (Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)-)

• Product Name: Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)-
• CAS No: 313667-11-7
• MF: C₈H₁₀BFO₃
• MW: 183.972606182098
• MDL: MFCD22414589
• CID: 3936439
• PubChem ID: 22021692
• Update Time: 2025-05-28

Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)-
• 5-Fluoro-4-methoxy-2-methylphenylboronic acid
• Boronic acid, B-(5-fluoro-4-methoxy-2-methylphenyl)-
• 5-fluoro-4-methoxy-2-methylphenyl boronic acid
• CPARGBBVEBKAOV-UHFFFAOYSA-N
• 313667-11-7
• 5-fluoro-4-methoxy-2-methyl-phenylboronic acid
• CS-0189043
• SCHEMBL5418436
• MFCD22414589
• (5-fluoro-4-methoxy-2-methylphenyl)boronic acid
• E92203

• MDL： MFCD22414589
• Inchi： 1S/C8H10BFO3/c1-5-3-8(13-2)7(10)4-6(5)9(11)12/h3-4,11-12H,1-2H3
• InChI Key： CPARGBBVEBKAOV-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=C(OC)C=C1C)(O)O

Computed Properties

• Exact Mass: 184.0707025Da
• Monoisotopic Mass: 184.0707025Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)-

Comprehensive Overview of Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- (CAS No. 313667-11-7)

Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- (CAS No. 313667-11-7) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the arylboronic acid family, which is widely recognized for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of 5-fluoro and 4-methoxy substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for boronic acid derivatives has surged due to their applications in targeted drug delivery and bioconjugation. Researchers are particularly interested in CAS No. 313667-11-7 for its potential role in developing proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in degradation therapy. This aligns with the growing trend of precision medicine, where compounds like Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- are pivotal for designing small-molecule inhibitors with high specificity.

The 5-fluoro-4-methoxy-2-methylphenyl moiety in this compound contributes to its unique electronic and steric properties, which are critical for catalytic applications. For instance, it has been explored in asymmetric synthesis and catalysis, addressing the need for green chemistry solutions. As sustainability becomes a priority, the ability of Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- to facilitate atom-economical reactions positions it as a key player in eco-friendly synthesis.

Another area of interest is the compound's potential in agrochemical innovation. With the rise of resistance management in crop protection, CAS No. 313667-11-7 is being studied for its role in developing next-generation pesticides with improved bioactivity and environmental compatibility. This resonates with the global push toward sustainable agriculture, where boronic acid-based compounds are increasingly favored for their low toxicity profiles.

From a structural perspective, the methoxy group at the 4-position and the fluoro substituent at the 5-position of the phenyl ring enhance the compound's lipophilicity and metabolic stability. These attributes are highly sought after in medicinal chemistry, particularly for CNS-targeting drugs, where blood-brain barrier penetration is a critical factor. The methyl group at the 2-position further fine-tunes the compound's steric hindrance, enabling selective interactions with biological targets.

In the realm of material science, Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- is being investigated for its utility in supramolecular chemistry and sensor development. Its ability to form reversible covalent bonds with diols makes it a promising candidate for glucose sensing and other diagnostic applications. This aligns with the increasing demand for point-of-care testing devices, where boronic acid-based sensors offer advantages in selectivity and reusability.

For researchers and industry professionals, understanding the synthetic routes to CAS No. 313667-11-7 is essential. Common methods involve palladium-catalyzed borylation or lithiation-borylation sequences, which are well-documented in the literature. Optimization of these protocols is a hot topic, as it directly impacts the scalability and cost-effectiveness of producing this compound. Additionally, advancements in flow chemistry have opened new avenues for the continuous synthesis of Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)-, addressing challenges in process intensification.

In conclusion, Boronic acid, (5-fluoro-4-methoxy-2-methylphenyl)- (CAS No. 313667-11-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for addressing contemporary challenges in drug discovery, sustainable chemistry, and diagnostic technology. As research progresses, this compound is poised to play an even greater role in innovation-driven industries.